Cas no 2229581-02-4 (7-(1-bromopropan-2-yl)-5-methoxy-2,3-dihydro-1,4-benzodioxine)

• Product Name: 7-(1-bromopropan-2-yl)-5-methoxy-2,3-dihydro-1,4-benzodioxine
• CAS No: 2229581-02-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6583748
• PubChem ID: 165969291
• Update Time: 2025-05-25

7-(1-bromopropan-2-yl)-5-methoxy-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 7-(1-bromopropan-2-yl)-5-methoxy-2,3-dihydro-1,4-benzodioxine
• 2229581-02-4
• EN300-1921967

• Inchi： 1S/C12H15BrO3/c1-8(7-13)9-5-10(14-2)12-11(6-9)15-3-4-16-12/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： QCNCOLKHABNDLG-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C2=C(C=1)OCCO2)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.7Ų

Additional information on 7-(1-bromopropan-2-yl)-5-methoxy-2,3-dihydro-1,4-benzodioxine

7-(1-Bromopropan-2-yl)-5-methoxy-2,3-dihydro-1,4-benzodioxine (CAS No. 2229581-02-4)

The compound 7-(1-bromopropan-2-yl)-5-methoxy-2,3-dihydro-1,4-benzodioxine (CAS No. 2229581-02-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodioxines, which are known for their unique chemical properties and potential applications in drug development. The molecule features a benzodioxine core with specific substituents that contribute to its distinct reactivity and biological activity.

The structure of 7-(1-bromopropan-2-yl)-5-methoxy-2,3-dihydro-1,4-benzodioxine is characterized by a benzene ring fused with a dioxane ring. The substituents include a methoxy group at position 5 and a 1-bromopropan-2-yl group at position 7. These groups play a crucial role in determining the compound's physical and chemical properties. The methoxy group introduces electron-donating effects, while the brominated alkyl group contributes to the molecule's hydrophobicity and potential reactivity in various chemical reactions.

Recent studies have highlighted the importance of benzodioxines in medicinal chemistry due to their ability to act as scaffolds for drug design. The presence of the bromine atom in 7-(1-bromopropan-2-yl)-5-methoxy... makes it particularly interesting for substitution reactions, which are often employed in the synthesis of bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of complex natural products and synthetic drugs.

One of the most notable advancements involving this compound is its role in the development of novel anti-inflammatory agents. Scientists have reported that derivatives of benzodioxines exhibit significant anti-inflammatory activity by modulating key enzymes involved in inflammatory pathways. The brominated substituent in this compound has been shown to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, 7-(1-bromopropan...) has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its synthesis to achieve higher yields and purities, which are essential for large-scale production.

The synthesis of 7-(1-bromopropan...) typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of a brominated alkyl group with a pre-synthesized benzodioxine derivative. This process often employs transition metal catalysts to facilitate the formation of stable carbon-carbon bonds. Researchers have also explored green chemistry methods to minimize environmental impact during synthesis.

From an analytical standpoint, benzodioxines like this compound are challenging to characterize due to their complex structures. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to confirm their structures. Recent advancements in computational chemistry have also enabled researchers to predict the physical and chemical properties of such compounds with high accuracy.

In conclusion, 7-(1-bromopropan...) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing modern science.